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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

For researchers, scientists, and professionals in drug development utilizing SikaBiresin TD-
150, the choice of a hardener is critical in dictating the final properties of the cured epoxy
system. Sika Advanced Resins offers a range of compatible amine-based hardeners, each
designed to impart specific characteristics to the final product. This guide provides a
comprehensive comparison of the primary hardener for SikaBiresin TD-150 and its key
alternatives: TD-140, TD-151, and TD-165, supported by technical data and standardized
experimental protocols.

Performance Comparison of SikaBiresin TD-150
Hardeners

The selection of an appropriate hardener is contingent on the desired application, whether it be
for deep, transparent castings, rapid prototyping, or creating materials with specific hardness
and flexibility. The following table summarizes the key performance indicators for each
hardener when mixed with SikaBiresin TD-150 resin.
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SikaBiresin . L. . . . L
SikaBiresin SikaBiresin SikaBiresin
Property TD-150
TD-140 TD-151 TD-165
(Standard)
Mix Ratio
(Resin:Hardener 100: 45 100:50 100 : 100 100: 50
by weight)
Viscosity of
Mixture at 25°C ~300 Not Specified ~200 ~500
(mPa:s)
Reactivity on )
- ~60 minutes (on
500g at 23°C ~17 hours Long Not Specified 1500)
(Pot Life) J
Shore D -
78 (after 14 Not Specified
Hardness (after 7 ~80 ~D 80
days) (Soft, rubbery)
days at RT)
Flexural Modulus - -
Not Specified 630 Not Specified 1600
(MPa)
Glass Transition
Temperature (Tg)  Not Specified 42 Not Specified 53
4
High Very deep ] o
) Soft, rubbery Quick setting in
transparency, pouring (up to 75 ] )
Key Features ] hardness, thin layers, high
deep pouring (up  mm), low )
_ , simulates water transparency
to 45 mm) viscosity
River tables, Decorative o ]
] ] Large volume ) Thin inclusions,
Primary embeddings, objects )
o transparent ) ) embeddings,
Applications mock-ups, ] simulating water, )
) castings ) surface sealing
trophies floral displays

Logical Workflow for Alternative Hardener Selection
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The process of selecting an alternative hardener for SikaBiresin TD-150 involves a systematic
evaluation of project requirements against the performance characteristics of each hardener.
The following diagram illustrates this decision-making pathway.
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Workflow for selecting the optimal SikaBiresin TD-150 hardener.

Experimental Protocols

To ensure accurate and reproducible comparison of the performance of different hardeners with
SikaBiresin TD-150 resin, standardized experimental protocols should be followed. The
methodologies for determining key properties are detailed below, based on ISO standards
referenced in the technical data sheets.
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Sample Preparation

o Component Conditioning: Prior to mixing, condition both the SikaBiresin TD-150 resin
(Component A) and the respective hardener (Component B) to a standard temperature of 23
+2°C.

e Mixing: Accurately weigh the resin and hardener according to the specified mix ratio (see
comparison table). Mix thoroughly for 2-3 minutes, scraping the sides and bottom of the
mixing container to ensure homogeneity. Avoid excessive air entrapment. For viscosity-
sensitive applications, a vacuum degassing step for 10-15 minutes is recommended.

e Casting: Pour the mixed system into appropriate molds for the specific test.

e Curing: Unless otherwise specified, cure all specimens for 7 days at room temperature (23 +
2 °C) before testing.

Shore D Hardness Test
e Standard:; ISO 868

o Apparatus: Shore D Durometer.

e Procedure:

[¢]

Place the cured sample on a flat, hard surface.

o Press the durometer foot firmly and quickly onto the sample surface, ensuring the indenter
is normal to the surface.

o Read the hardness value from the durometer scale within 1 second of the presser foot
being in firm contact with the specimen.

o Take at least five measurements at different positions on the sample, at least 12 mm apart,
and calculate the average value.

Flexural Modulus Test
e Standard:; ISO 178
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o Apparatus: Universal Testing Machine (UTM) with a three-point bending fixture.
e Procedure:
o Prepare rectangular test specimens of standard dimensions.
o Measure the width and thickness of each specimen.
o Place the specimen on the supports of the three-point bending fixture in the UTM.

o Apply a load to the center of the specimen at a constant crosshead speed until the
specimen breaks or reaches a specified deflection.

o The flexural modulus is calculated from the slope of the initial linear portion of the load-
deflection curve.

Glass Transition Temperature (Tg) Determination

e Standard: ISO 11359-2 (Thermomechanical Analysis - TMA)

e Apparatus: Thermomechanical Analyzer (TMA).

e Procedure:
o Prepare a small, flat specimen from the cured sample.
o Place the specimen in the TMA furnace under a small, constant load.
o Heat the specimen at a controlled rate (e.g., 10 °C/min).

o The TMA measures the change in the specimen's dimension (e.g., expansion) as a
function of temperature.

o The glass transition temperature (Tg) is identified as the temperature at which a significant
change in the slope of the dimensional change versus temperature curve occurs.

By utilizing this comparative data and adhering to these standardized experimental protocols,
researchers can make informed decisions on the most suitable hardener for their specific
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application of SikaBiresin TD-150, ensuring optimal performance and reproducibility of their
results.

 To cite this document: BenchChem. [Navigating Hardeners for SikaBiresin TD-150 Epoxy
Resin: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#alternative-hardeners-for-sikabiresin-td-
150-resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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